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molecular formula C12H10ClNO2 B8727682 2-(4-Chloronaphthalen-1-yl)oxyacetamide CAS No. 91961-43-2

2-(4-Chloronaphthalen-1-yl)oxyacetamide

Cat. No. B8727682
CAS RN: 91961-43-2
M. Wt: 235.66 g/mol
InChI Key: MNALIQIGSRBYMV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09434695B2

Procedure details

A mixture of 4-chloronaphthalen-1-ol (3.57 g, 20.0 mmol), 2-bromoacetamide (2.76 g, 20.0 mmol) and K2CO3 (5.53 g, 40.0 mmol) in acetone (40 mL) was stirred at 70° C. overnight. The mixture was cooled to rt and filtered and the filtrate was concentrated in vacuo. The residue was purified by a silica gel column chromatography (PE/EtOAc (V/V)=1:1) to give the title compound as a white solid (2.32 g, 49%).
Name
4-chloronaphthalen-1-ol
Quantity
3.57 g
Type
reactant
Reaction Step One
Name
2-bromoacetamide
Quantity
2.76 g
Type
reactant
Reaction Step One
Name
K2CO3
Quantity
5.53 g
Type
reactant
Reaction Step One
Name
acetone
Quantity
40 mL
Type
solvent
Reaction Step One
Name
title compound
Yield
49%

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[C:11]2[C:6](=[CH:7][CH:8]=[CH:9][CH:10]=2)[C:5]([OH:12])=[CH:4][CH:3]=1.Br[CH2:14][C:15]([NH2:17])=[O:16].C([O-])([O-])=O.[K+].[K+]>CC(C)=O>[Cl:1][C:2]1[C:11]2[C:6](=[CH:7][CH:8]=[CH:9][CH:10]=2)[C:5]([O:12][CH2:14][C:15]([NH2:17])=[O:16])=[CH:4][CH:3]=1 |f:2.3.4|

Inputs

Step One
Name
4-chloronaphthalen-1-ol
Quantity
3.57 g
Type
reactant
Smiles
ClC1=CC=C(C2=CC=CC=C12)O
Name
2-bromoacetamide
Quantity
2.76 g
Type
reactant
Smiles
BrCC(=O)N
Name
K2CO3
Quantity
5.53 g
Type
reactant
Smiles
C(=O)([O-])[O-].[K+].[K+]
Name
acetone
Quantity
40 mL
Type
solvent
Smiles
CC(=O)C

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
70 °C
Stirring
Type
CUSTOM
Details
was stirred at 70° C. overnight
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The mixture was cooled to rt
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
the filtrate was concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
The residue was purified by a silica gel column chromatography (PE/EtOAc (V/V)=1:1)

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
title compound
Type
product
Smiles
ClC1=CC=C(C2=CC=CC=C12)OCC(=O)N
Measurements
Type Value Analysis
AMOUNT: MASS 2.32 g
YIELD: PERCENTYIELD 49%
YIELD: CALCULATEDPERCENTYIELD 49.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.